Cas no 695-95-4 (Methyl 3-oxocyclobutane-1-carboxylate)
695-95-4 structure
Product Name:Methyl 3-oxocyclobutane-1-carboxylate
CAS No:695-95-4
MF:C6H8O3
MW:128.125922203064
MDL:MFCD22566365
CID:39579
PubChem ID:13992367
Update Time:2025-04-18
Methyl 3-oxocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-oxocyclobutanecarboxylate
- 3-Oxocyclobutanecarb
- 3-Oxocyclobutanecarboxylic Acid Methyl Ester
- methyl 3-oxocyclobutane-1-carboxylate
- Methyl 3-oxo-cyclobutanecarboxylate
- 3-METHOXYCARBONYLCYCLOBUTANONE
- C6H8O3
- CYCLOBUTANECARBOXYLIC ACID, 3-OXO-, METHYL ESTER
- Methyl 3-oxo-cyclobutanecarboxylate;Cyclobutanecarboxylic acid, 3-oxo-, methyl ester
- KSC630K4P
- AMCB00021
- IHLHSAIBOSSHQV-UHFFFAOYSA-N
- HT483
- methyl 3-oxocyclobutane carboxylate
- ZX-RL
- methyl 3-oxidanylidenecyclobutane-1-carboxylate
- DTXSID00553889
- BCP17549
- EN300-104282
- A1-00070
- 695-95-4
- A836553
- FT-0684720
- A26795
- TS-01679
- PB32215
- J-522207
- 3-oxo-1-cyclobutanecarboxylic acid methyl ester
- AM20070620
- Methyl3-oxocyclobutanecarboxylate
- CS-W007372
- MFCD00604222
- SY012186
- Methyl 3-oxocyclobutanecarboxylate, 97%
- AKOS006228714
- SCHEMBL872959
- BBL102687
- STL556492
- DB-002956
- Methyl 3-oxocyclobutane-1-carboxylate
-
- MDL： MFCD22566365
- Inchi： 1S/C6H8O3/c1-9-6(8)4-2-5(7)3-4/h4H,2-3H2,1H3
- InChI Key： IHLHSAIBOSSHQV-UHFFFAOYSA-N
- SMILES： O(C)C(C1CC(C1)=O)=O
Computed Properties
- Exact Mass: 128.04700
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: -0.5
Experimental Properties
- Density: 1.219
- Boiling Point: 188°C at 760 mmHg
- Flash Point: 72.5℃
- Refractive Index: 1.473
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 43.37000
- LogP: 0.13850
Methyl 3-oxocyclobutane-1-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Methyl 3-oxocyclobutane-1-carboxylate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 3-oxocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M844332-5g |
Methyl 3-oxocyclobutanecarboxylate |
695-95-4 | 98% | 5g |
107.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068561-25g |
Methyl 3-oxocyclobutane-1-carboxylate |
695-95-4 | >95% | 25g |
1868CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068561-5g |
Methyl 3-oxocyclobutane-1-carboxylate |
695-95-4 | >95% | 5g |
616CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068561-100g |
Methyl 3-oxocyclobutane-1-carboxylate |
695-95-4 | >95% | 100g |
5656CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV840-25g |
Methyl 3-oxocyclobutane-1-carboxylate |
695-95-4 | 98% | 25g |
474CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV840-1g |
Methyl 3-oxocyclobutane-1-carboxylate |
695-95-4 | 98% | 1g |
57CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV840-5g |
Methyl 3-oxocyclobutane-1-carboxylate |
695-95-4 | 98% | 5g |
102.0CNY | 2021-07-12 | |
| TRC | O870105-250mg |
3-Oxocyclobutanecarboxylic Acid Methyl Ester |
695-95-4 | 250mg |
$ 201.00 | 2023-04-15 | ||
| TRC | O870105-500mg |
3-Oxocyclobutanecarboxylic Acid Methyl Ester |
695-95-4 | 500mg |
$ 362.00 | 2023-04-15 | ||
| TRC | O870105-1g |
3-Oxocyclobutanecarboxylic Acid Methyl Ester |
695-95-4 | 1g |
$ 655.00 | 2023-04-15 |
Methyl 3-oxocyclobutane-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:695-95-4)Methyl 3-oxocyclobutane-1-carboxylate
Order Number:A26795
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):400.0
Email:sales@amadischem.com
Methyl 3-oxocyclobutane-1-carboxylate Related Literature
-
Yawen Guo,Shanshan Ma,Lin Shi,Lidong Liu,Xingyu Lei,Peng Jiao Org. Chem. Front. 2023 10 2257
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:695-95-4)Methyl 3-oxocyclobutane-1-carboxylate
Purity:99%
Quantity:500g
Price ($):400.0